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Compound of Interest

Compound Name: Adipimide

Cat. No.: B184010

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Adipimide, also known as hexanediamide, is a dicarboxylic acid amide with the chemical
formula CeH12N202.[1] It exists as a white, crystalline solid and serves as a crucial chemical
intermediate, primarily in the synthesis of polyamides like Nylon 6,6.[2][3] While its direct role in
signaling pathways is not extensively documented, its derivatives and the polymers it forms are
subjects of significant research in materials science and have potential applications in the
pharmaceutical and biomedical fields. This guide provides a comprehensive overview of
Adipimide's chemical properties, synthesis protocols, key reactions, and its role in modern
research, presented for a technical audience.

Core Chemical & Physical Properties

Adipimide is a stable, combustible solid, though it is incompatible with strong oxidizing agents.
[4] Upon combustion, it can release toxic fumes, including oxides of nitrogen.[4][5] Its physical
and chemical characteristics are summarized below.
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Property Value Source(s)

CAS Number 628-94-4 [11161[7]

Molecular Formula CeH12N202 [1][61[8]

Molecular Weight 144.17 g/mol [L161r718s1en1o]
White to almost white

Appearance [1][4][11]
powder/crystal

Melting Point 220-229 °C (Lit.) [11[4117]

Boiling Point 262.78°C (Rough Estimate) [4]

Water Solubility 4.4 g/L (at 12°C) [1114]

. Soluble in formic acid (50

Other Solubilities [41171[10]
mg/mL)

Linear Formula H2NCO(CH2)aCONH: [71[10]

IUPAC Name

Hexanediamide

[6]

Synthesis of Adipimide

Adipimide can be synthesized through several routes. The most common methods involve the

ammoniation of adipic acid or its esters.[2][4] More recently, bio-based routes starting from

glucose are being explored to create more sustainable production pathways.[3][12]

Experimental Protocol: Synthesis from Dimethyl Adipate

This protocol describes a common laboratory method for preparing Adipimide.

Objective: To synthesize Adipamide by treating dimethyl adipate with concentrated ammonia.[1]

Materials:

o Dimethyl adipate

e Concentrated ammonium hydroxide (28-30%)
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Methanol

Beaker or flask

Stirring apparatus

Filtration apparatus (e.g., Buchner funnel)
Drying oven

Methodology:

Reaction Setup: In a suitable flask, dissolve dimethyl adipate in a minimal amount of
methanol.

Ammonolysis: While stirring, slowly add an excess of concentrated ammonium hydroxide to
the solution. The reaction is typically performed at room temperature.

Precipitation: Continue stirring the mixture. Adipimide, being less soluble than the starting
ester, will precipitate out of the solution as a white solid. The reaction may be allowed to
proceed for several hours to ensure complete conversion.

Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with a small amount of cold methanol or water to remove
any unreacted starting materials and impurities.

Drying: Dry the purified Adipimide product in a drying oven at a moderate temperature (e.g.,
60-80°C) until a constant weight is achieved.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the chemical synthesis of Adipimide from
Adipic Acid, a common industrial precursor.
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Diagram 1: Chemical Synthesis Workflow of Adipimide
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Caption: Diagram 1. Chemical Synthesis Workflow of Adipimide.

Key Chemical Reactions and Applications

Adipimide's reactivity is centered around its amide functional groups, making it a versatile
intermediate.

Dehydration to Adiponitrile

A crucial industrial reaction is the dehydration of Adipimide to form adiponitrile, a key
precursor to hexamethylenediamine, which is then used to produce Nylon 6,6.[2] This reaction
is typically carried out using strong dehydrating agents.[2][4]

Hydrolysis

Under high temperatures, Adipimide can be hydrolyzed back to adipic acid and ammonia. The
kinetics of this reaction are influenced by pH.[2]
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Applications in Research and Development

While primarily an industrial intermediate, Adipimide and its derivatives are valuable in several
research areas:

o Polymer Science: It serves as a fundamental building block for polyamides.[2][3] Research
into copolyamides using Adipimide derivatives aims to create materials with enhanced
properties, such as improved strength or modified crystallization behavior.[2][3]

o Materials Science: Derivatives are being explored for creating new functional materials,
including biodegradable polymers and resins with applications as ion-exchangers.[3]

» Biomedical Applications: Adipimide has been used in the preparation of bisimidates for
cross-linking proteins and in the development of biomimetic composites, such as nano-
hydroxyapatite/poly(hexamethylene adipamide) for bone tissue engineering.[4][10]

e Pharmaceutical Synthesis: It can serve as a precursor in the synthesis of various
pharmaceutical compounds.[13]

Logical Flow: From Adipimide to Nylon 6,6

The following diagram outlines the logical progression from Adipimide to the widely used
polymer, Nylon 6,6, highlighting its central role as an intermediate.
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Diagram 2: Role of Adipimide as a Polymer Intermediate
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Caption: Diagram 2: Role of Adipimide as a Polymer Intermediate.
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Conclusion

Adipimide (CAS 628-94-4) is a foundational chemical with significant industrial importance,
primarily as an intermediate in the production of polyamides. For researchers in materials
science and drug development, its stable dicarboxamide structure provides a versatile platform
for synthesizing novel polymers, cross-linkers, and functional materials. The ongoing
development of sustainable, bio-based synthesis routes promises to expand its applications
further, making Adipimide a continued subject of interest in both academic and industrial
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Adipimide (CAS: 628-
94-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184010#adipimide-cas-number-628-94-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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